Cas no 59777-74-1 (BENZOIC ACID, 2-(AMINOSULFONYL)-, BUTYL ESTER)

BENZOIC ACID, 2-(AMINOSULFONYL)-, BUTYL ESTER structure
59777-74-1 structure
Product Name:BENZOIC ACID, 2-(AMINOSULFONYL)-, BUTYL ESTER
CAS No:59777-74-1
MF:C11H15NO4S
MW:257.30610203743
CID:3381917
Update Time:2025-04-21

BENZOIC ACID, 2-(AMINOSULFONYL)-, BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

    • BENZOIC ACID, 2-(AMINOSULFONYL)-, BUTYL ESTER
    • Inchi: 1S/C11H15NO4S/c1-2-3-8-16-11(13)9-6-4-5-7-10(9)17(12,14)15/h4-7H,2-3,8H2,1H3,(H2,12,14,15)
    • InChI Key: ZSJQAKDZFSQLGS-UHFFFAOYSA-N
    • SMILES: C(OCCCC)(=O)C1=CC=CC=C1S(N)(=O)=O

Computed Properties

  • Exact Mass: 257.072
  • Monoisotopic Mass: 257.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 94.8A^2
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk